2-amino-2-cyclohexyl-N-methylacetamide hydrochloride
Overview
Description
2-Amino-2-cyclohexyl-N-methylacetamide hydrochloride (2-CHMA-HCl) is an important synthetic compound that is used in the scientific research community for a variety of applications. This compound has been the subject of numerous studies and has been found to possess a number of useful properties.
Scientific Research Applications
2-amino-2-cyclohexyl-N-methylacetamide hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, such as 2-amino-2-cyclohexyl-N-methylacetamide hydrochloride-d3, which is used in the study of enzyme-catalyzed reactions. It has also been used as a ligand in the study of protein-ligand interactions. In addition, 2-amino-2-cyclohexyl-N-methylacetamide hydrochloride has been used in the study of drug metabolism and pharmacokinetics.
Mechanism of Action
The mechanism of action of 2-amino-2-cyclohexyl-N-methylacetamide hydrochloride is not fully understood. However, it is believed that the compound binds to certain receptors in the body and alters their function. This can lead to a variety of effects, including changes in the activity of enzymes and other proteins, as well as changes in the levels of hormones and other substances in the body.
Biochemical and Physiological Effects
2-amino-2-cyclohexyl-N-methylacetamide hydrochloride has been found to have a number of biochemical and physiological effects. It has been found to inhibit the enzymes that catalyze the breakdown of certain drugs, leading to increased drug levels in the body. It has also been found to affect the activity of certain hormones, such as cortisol and aldosterone. In addition, 2-amino-2-cyclohexyl-N-methylacetamide hydrochloride has been found to affect the activity of certain neurotransmitters, such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-amino-2-cyclohexyl-N-methylacetamide hydrochloride in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. It is also relatively non-toxic, making it safe to handle and use. However, there are some limitations to using 2-amino-2-cyclohexyl-N-methylacetamide hydrochloride in laboratory experiments. For example, the compound can interact with other substances and may not be suitable for use in certain types of experiments.
Future Directions
There are a number of potential future directions for research on 2-amino-2-cyclohexyl-N-methylacetamide hydrochloride. These include further study of the compound’s mechanism of action, as well as its effects on enzymes, hormones, and neurotransmitters. In addition, further study of the compound’s pharmacokinetics and its potential interactions with other drugs is needed. Other potential future directions include the development of new synthetic methods for producing 2-amino-2-cyclohexyl-N-methylacetamide hydrochloride and the development of new applications for the compound.
Synthesis Methods
2-amino-2-cyclohexyl-N-methylacetamide hydrochloride can be synthesized from a variety of starting materials. The most common method involves the reaction of 2-chloro-2-cyclohexyl-N-methylacetamide with hydrochloric acid. This reaction produces 2-amino-2-cyclohexyl-N-methylacetamide hydrochloride as a white crystalline solid. The reaction is typically carried out in a stirred reaction vessel at a temperature of 40-50°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-2-cyclohexyl-N-methylacetamide hydrochloride involves the reaction of cyclohexylamine with N-methylacetyl chloride to form N-methylacetamide, which is then reacted with ammonium chloride to form the desired product.", "Starting Materials": [ "Cyclohexylamine", "N-methylacetyl chloride", "Ammonium chloride", "Hydrochloric acid", "Diethyl ether", "Sodium hydroxide" ], "Reaction": [ "Step 1: Cyclohexylamine is added dropwise to a solution of N-methylacetyl chloride in diethyl ether at 0°C with stirring. The reaction mixture is then stirred at room temperature for 2 hours.", "Step 2: The resulting N-methylacetamide is isolated by filtration and washed with diethyl ether.", "Step 3: A solution of N-methylacetamide in water is added to a solution of ammonium chloride in water with stirring. The pH of the reaction mixture is adjusted to 7-8 using sodium hydroxide.", "Step 4: The resulting 2-amino-2-cyclohexyl-N-methylacetamide is isolated by filtration, washed with water, and dried under vacuum.", "Step 5: The product is then dissolved in hydrochloric acid and the solution is concentrated to yield 2-amino-2-cyclohexyl-N-methylacetamide hydrochloride as a white solid." ] } | |
CAS RN |
2703775-14-6 |
Product Name |
2-amino-2-cyclohexyl-N-methylacetamide hydrochloride |
Molecular Formula |
C9H19ClN2O |
Molecular Weight |
206.7 |
Purity |
95 |
Origin of Product |
United States |
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